2-CHLORO-N-[2'-(2-CHLOROBENZAMIDO)-[1,1'-BIPHENYL]-2-YL]BENZAMIDE

• Molecular Formula: C26H18Cl2N2O2
• Molecular Weight: 461.3g/mol
• IUPAC Name: 2-chloro-N-[2-[2-[(2-chlorobenzoyl)amino]phenyl]phenyl]benzamide
• InChI: InChI=1S/C26H18Cl2N2O2/c27-21-13-5-1-11-19(21)25(31)29-23-15-7-3-9-17(23)18-10-4-8-16-24(18)30-26(32)20-12-2-6-14-22(20)28/h1-16H,(H,29,31)(H,30,32)
• InChI Key: BHCHYBIDRHOGBC-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C2=CC=CC=C2NC(=O)C3=CC=CC=C3Cl)NC(=O)C4=CC=CC=C4Cl

Description

2-chloro-N-{2’-[(2-chlorobenzoyl)amino][1,1’-biphenyl]-2-yl}benzamide is a complex organic compound with a molecular formula of C20H14Cl2N2O2. This compound is characterized by the presence of two chlorine atoms and a benzamide group, making it a significant molecule in various chemical and pharmaceutical applications .

Preparation Methods

The synthesis of 2-chloro-N-{2’-[(2-chlorobenzoyl)amino][1,1’-biphenyl]-2-yl}benzamide typically involves multi-step organic reactions. One common synthetic route includes the reaction of 2-chlorobenzoyl chloride with 2-amino-1,1’-biphenyl to form an intermediate, which is then further reacted with 2-chlorobenzoyl chloride under controlled conditions to yield the final product . Industrial production methods often involve similar steps but are optimized for large-scale synthesis, including the use of catalysts and specific reaction conditions to enhance yield and purity .

Chemical Reactions Analysis

2-chloro-N-{2’-[(2-chlorobenzoyl)amino][1,1’-biphenyl]-2-yl}benzamide undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of reduced amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chlorine atoms, using reagents like sodium methoxide or potassium tert-butoxide.

Scientific Research Applications

2-chloro-N-{2’-[(2-chlorobenzoyl)amino][1,1’-biphenyl]-2-yl}benzamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-chloro-N-{2’-[(2-chlorobenzoyl)amino][1,1’-biphenyl]-2-yl}benzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

2-chloro-N-{2’-[(2-chlorobenzoyl)amino][1,1’-biphenyl]-2-yl}benzamide can be compared with other similar compounds such as:

• 2-chloro-N-(4-(4-((2-chlorobenzoyl)amino)benzyl)phenyl)benzamide
• 2-chloro-N-(3-((2-chlorobenzoyl)amino)phenyl)benzamide
• 2-chloro-N-(2-((2-chlorobenzoyl)amino)-4-nitrophenyl)benzamide

These compounds share structural similarities but differ in their specific substituents and functional groups, leading to variations in their chemical properties and applications.